Cas no 62-32-8 (Deoxy Epinephrine Hydrochloride)

• Product Name: Deoxy Epinephrine Hydrochloride
• CAS No: 62-32-8
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD00035074
• CID: 506520
• PubChem ID: 86470
• Update Time: 2025-10-29

Deoxy Epinephrine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyldopamine hydrochloride
• Deoxy Epinephrine
• 1,2-Benzenediol,4-[2-(methylamino)ethyl]-, hydrochloride (1:1)
• 4-[2-(methylamino)ethyl]benzene-1,2-diol,hydrochloride
• Deoxy Epinephrine Hydrochloride
• DEOXY EPINEPHRINE HYDROCHLORIDE,GREY SOLID
• Epinine HCL
• N-METHYLDOPAMINE HCL
• 3,4-dihydroxyphenethylmethylammonium chloride
• 3,4-Dihydroxyphenylethylmethylamine hydrochloride
• Ephinine hydrochloride
• Epinine hydrochloride
• Methyldopamine hydrochloride
• 3,4-Dihydroxy-N-methylphenethylamine hydrochloride
• Deoxyepinephrine Hydrochloride
• 4-[2-(methylamino)ethyl]-1,2-benzenediol hydrochloride
• Tox21_500390
• 62-32-8
• 4-(2-Methylaminoethyl)pyrocatechol hydrochloride
• EINECS 200-528-3
• EU-0100390
• NSC 294897
• METHYL(.BETA.-(3,4-DIHYDROXYPHENYL)ETHYL)AMINE HYDROCHLORIDE
• Methyl-[.beta.-(3,4-dihydroxyphenyl)ethyl]amine hydrochloride
• H12011
• NCGC00093818-01
• MLS000859907
• ZV3MG8PAX3
• SR-01000075369
• PS-8162
• 3,4-Dihydroxyphenyl-1-methylamino-2-ethane hydrochloride
• Q27295902
• SMR000326768
• 4-[2-(methylamino)ethyl]benzene-1,2-diol hydrochloride
• Deoxyepinephrine hydrochloride crystalline
• 3,4-Dihydroxyphenylethylmethyamine hydrochloride
• Methyldopamine HCl
• LP00390
• JCDRZCWRRLKLTB-UHFFFAOYSA-N
• SCHEMBL1320882
• AC-20364
• Methyl-(beta-(3,4-dihydroxyphenyl)ethyl)amine hydrochloride
• N-Methyldopamine (hydrochloride)
• NSC294897
• DB-001742
• DEOXYEPINEPHRINE HYDROCHLORIDE [MI]
• N-methyl dopamine hydrochloride
• EN300-7359651
• MLS001332604
• 4-(2-(Methylamino)ethyl)benzene-1,2-diol hydrochloride
• NCGC00261075-01
• MFCD00035074
• CHEMBL1256484
• N-Methyl Dopamine Hydrochlorie
• HY-W014728
• 4-(2-METHYLAMINOETHYL)-1,2-BENZENEDIOL HYDROCHLORIDE
• CS-W015444
• D 5886
• DTXSID90211027
• 1,2-Benzenediol, 4-(2-(methylamino)ethyl)-, hydrochloride
• MLS001332603
• CCG-221694
• DEOXYEPINEPHRINE HYDROCHLORIDE [WHO-DD]
• Pyrocatechol, 4-(2-(methylamino)ethyl)-, hydrochloride
• SR-01000075369-1
• Epinine hydrochloride; Deoxyepinephrine hydrochloride
• 4-[2-(methylamino)ethyl]benzene-1,2-diol;hydrochloride
• 1, 4-[2-(methylamino)ethyl]-, hydrochloride
• NSC-294897
• WLN: QR BQ D2M1 &GH
• AKOS015965249
• UNII-ZV3MG8PAX3

• MDL： MFCD00035074
• Inchi： 1S/C9H13NO2.ClH/c1-10-5-4-7-2-3-8(11)9(12)6-7;/h2-3,6,10-12H,4-5H2,1H3;1H
• InChI Key： JCDRZCWRRLKLTB-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC(=C1)CCNC)O

Computed Properties

• Exact Mass: 203.07100
• Monoisotopic Mass: 203.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: nothing

Experimental Properties

• Melting Point: 174-176°C
• Boiling Point: 328.6°C at 760 mmHg
• Flash Point: 154.3°C
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in methanol, water.
• PSA: 52.49000
• LogP: 2.05260

Deoxy Epinephrine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：UX1925000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on Deoxy Epinephrine Hydrochloride

Comprehensive Guide to Deoxy Epinephrine Hydrochloride (CAS No. 62-32-8): Properties, Applications, and Research Insights

Deoxy Epinephrine Hydrochloride (CAS No. 62-32-8), a derivative of the well-known neurotransmitter epinephrine, has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as deoxyadrenaline hydrochloride, shares structural similarities with epinephrine but exhibits unique properties due to the absence of a hydroxyl group. Researchers and industry professionals are increasingly exploring its potential in cardiovascular therapeutics, neuropharmacology, and diagnostic applications, making it a subject of growing interest in modern medicine.

The chemical structure of Deoxy Epinephrine Hydrochloride features a phenethylamine backbone, which contributes to its adrenergic receptor activity. Unlike epinephrine, the absence of the 3-hydroxy group alters its binding affinity to α- and β-adrenergic receptors, resulting in distinct pharmacological effects. Recent studies published in journals like the Journal of Medicinal Chemistry highlight its potential as a research tool for receptor mapping and as a precursor in the synthesis of specialized adrenergic compounds. These properties align with current trends in precision medicine, where tailored compounds are sought for targeted therapies.

In pharmaceutical formulations, Deoxy Epinephrine Hydrochloride is valued for its stability and solubility profile. Its hydrochloride salt form (CAS No. 62-32-8) enhances bioavailability, a critical factor in drug development. Industry reports indicate its experimental use in ophthalmic solutions and vasoconstrictor formulations, addressing common search queries about "epinephrine analogs in eye drops" and "non-stimulant adrenergic compounds." These applications resonate with the increasing demand for ophthalmic therapeutics, driven by global rises in ocular disorders.

Quality standards for Deoxy Epinephrine Hydrochloride are stringent, with pharmacopeial-grade material requiring ≥98% purity (HPLC). Analytical techniques such as mass spectrometry and NMR spectroscopy are routinely employed for characterization, topics frequently searched by analytical chemists. The compound's synthesis typically involves reductive amination of 3,4-dihydroxybenzaldehyde, followed by hydrochloric acid salt formation—a process optimized for green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable practices.

Emerging research explores Deoxy Epinephrine Hydrochloride's role in metabolic studies, particularly its interaction with catechol-O-methyltransferase (COMT), an enzyme implicated in neurotransmitter metabolism. This aligns with trending searches on "catecholamine metabolism inhibitors" and "COMT substrate specificity." Preclinical data suggest potential investigative applications in neurodegenerative disease models, though clinical relevance remains under study—a nuance important for researchers evaluating its translational potential.

From a commercial perspective, Deoxy Epinephrine Hydrochloride (CAS No. 62-32-8) is supplied predominantly for research purposes, with global suppliers offering quantities ranging from milligrams to kilograms. Storage recommendations typically specify 2-8°C protection from light, addressing common user questions about "adrenaline derivative stability." Market analyses indicate growing procurement by academic institutions and contract research organizations (CROs), particularly those focused on autonomic nervous system research—a field experiencing renewed interest due to advancements in neuromodulation technologies.

Regulatory status varies by jurisdiction, but most regions classify Deoxy Epinephrine Hydrochloride as a non-controlled substance for research use. Documentation requirements include certificates of analysis (CoA) and material safety data sheets (MSDS), topics frequently searched by compliance officers. The compound's handling generally follows standard laboratory precautions, with particular attention to avoiding inhalation or prolonged skin contact—safety considerations that reflect the broader pharmaceutical industry's emphasis on occupational health standards.

Future directions for Deoxy Epinephrine Hydrochloride research may include structure-activity relationship (SAR) studies to optimize its receptor selectivity profile, a hot topic in GPCR drug discovery. Additionally, its potential as a molecular scaffold for fluorescent adrenergic probes could support advances in live-cell imaging, answering frequent queries about "catecholamine visualization techniques." As the scientific community continues to unravel the complexities of adrenergic signaling, compounds like Deoxy Epinephrine Hydrochloride (CAS No. 62-32-8) will likely remain valuable tools bridging basic science and therapeutic innovation.